Cas no 2229584-10-3 (5-(5-bromo-3-methylfuran-2-yl)-1,2-oxazol-3-amine)

• Product Name: 5-(5-bromo-3-methylfuran-2-yl)-1,2-oxazol-3-amine
• CAS No: 2229584-10-3
• MF: C₈H₇BrN₂O₂
• MW: 243.057380914688
• CID: 5810943
• PubChem ID: 165807510
• Update Time: 2025-05-25

5-(5-bromo-3-methylfuran-2-yl)-1,2-oxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(5-bromo-3-methylfuran-2-yl)-1,2-oxazol-3-amine
• EN300-1905378
• 2229584-10-3

• Inchi： 1S/C8H7BrN2O2/c1-4-2-6(9)12-8(4)5-3-7(10)11-13-5/h2-3H,1H3,(H2,10,11)
• InChI Key： QQKNLUQOTVOPCV-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(C2=CC(N)=NO2)O1

Computed Properties

• Exact Mass: 241.96909g/mol
• Monoisotopic Mass: 241.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 65.2Ų

Additional information on 5-(5-bromo-3-methylfuran-2-yl)-1,2-oxazol-3-amine

Comprehensive Overview of 5-(5-bromo-3-methylfuran-2-yl)-1,2-oxazol-3-amine (CAS No. 2229584-10-3)

The compound 5-(5-bromo-3-methylfuran-2-yl)-1,2-oxazol-3-amine (CAS No. 2229584-10-3) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. With a molecular formula of C₈H₇BrN₂O₂, this compound combines a furan ring substituted with a bromine atom and a methyl group, linked to an oxazole moiety bearing an amine functional group. Such hybrid structures are increasingly explored for their potential bioactivity, particularly in drug discovery programs targeting inflammation, microbial infections, and metabolic disorders.

Recent trends in medicinal chemistry highlight the growing demand for furan-oxazole hybrids, as evidenced by rising search queries like "furan derivatives in drug design" and "oxazole-based bioactive compounds." The presence of both 5-bromo-3-methylfuran and 1,2-oxazol-3-amine subunits in this molecule suggests possible interactions with biological targets such as kinases or G-protein-coupled receptors (GPCRs). Researchers are particularly interested in how the bromine atom influences the compound's lipophilicity and binding affinity, a topic frequently discussed in QSAR (Quantitative Structure-Activity Relationship) studies.

Synthetic accessibility is another key advantage of CAS 2229584-10-3. Modern organic synthesis strategies, including palladium-catalyzed cross-coupling reactions and microwave-assisted cyclization, have been successfully applied to similar structures. This aligns with industry searches for "green chemistry approaches to heterocycles" and "scalable synthesis of brominated furans." The compound's stability under physiological conditions also makes it a candidate for prodrug development, addressing the pharmaceutical industry's need for improved drug delivery systems.

From an analytical perspective, 5-(5-bromo-3-methylfuran-2-yl)-1,2-oxazol-3-amine exhibits characteristic spectroscopic properties that facilitate its identification. The bromine atom produces distinct isotope patterns in mass spectrometry, while the oxazole NH₂ group shows recognizable IR stretching frequencies. These features are crucial for quality control in manufacturing, responding to frequent queries about "HPLC methods for furan derivatives" and "spectral analysis of nitrogen heterocycles."

Environmental and regulatory considerations for this compound reflect current industry priorities. While not classified as hazardous, proper handling protocols for brominated organic compounds should be followed, in line with searches for "safe handling of halogenated chemicals." The compound's biodegradation pathways are currently under investigation, particularly regarding potential metabolites of the 3-methylfuran fragment, addressing ecological concerns raised in "persistence of heterocyclic pollutants" studies.

Future research directions for CAS 2229584-10-3 may explore its applications in material science, given the increasing interest in "organic electronic materials containing heterocycles." The conjugated π-system of the furan-oxazole core could potentially contribute to charge transport properties. Additionally, the compound's scaffold shows promise for developing fluorescent probes, responding to growing demand in cellular imaging technologies.

In conclusion, 5-(5-bromo-3-methylfuran-2-yl)-1,2-oxazol-3-amine represents a versatile building block with multiple potential applications across chemical and life sciences. Its structural features address several contemporary research challenges, from targeted drug design to functional materials development, making it a compound of sustained scientific and industrial interest.